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Compound of Interest

Compound Name: Perforomist

Cat. No.: B1240388

Get Quote

An objective analysis of Perforomist (formoterol fumarate inhalation solution) and formoterol

dry powder inhalers (DPIs) for the treatment of Chronic Obstructive Pulmonary Disease

(COPD), supported by clinical data and experimental protocols.

This guide provides a comprehensive comparison of the efficacy and safety of nebulized

Perforomist and dry powder inhaler (DPI) formulations of the long-acting beta2-agonist

(LABA), formoterol. The information is intended for researchers, scientists, and drug

development professionals involved in the study and development of respiratory therapies.

Executive Summary
Clinical evidence demonstrates that nebulized Perforomist (20 mcg) and formoterol DPI (12

mcg) offer comparable bronchodilatory efficacy and safety profiles in patients with COPD.[1][2]

[3][4][5] The choice between these delivery systems may be guided by patient-specific factors,

such as inspiratory flow rate capabilities and patient preference, rather than significant

differences in therapeutic outcomes.[1][6] Nebulized therapy presents a valuable alternative for

patients who may struggle with the coordination required for DPIs.[2][7]
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The following tables summarize key quantitative data from comparative clinical trials.

Table 1: Comparative Bronchodilator Efficacy
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Efficacy
Endpoint

Nebulized
Perforomist
(FFIS 20
mcg)

Formoterol
DPI (FA 12
mcg)

Placebo
Key
Findings

Citations

FEV₁

AUC₀₋₁₂ at

Week 12

Significant

improvement

of 185 mL vs.

placebo (p <

0.0001)

Similar

improvement

to FFIS

-

Both active

treatments

were

significantly

superior to

placebo with

no significant

difference

between

them.

[1][2]

Mean FEV₁

AUC₀₋₁₂
2.3 L/h 2.3 L/h -

Equivalent

values

confirming

comparable

bronchodilati

on.

[4][8]

Peak FEV₁

Significantly

increased vs.

placebo

Similar

increase to

FFIS

-

Both

formulations

demonstrated

a rapid onset

of action and

significant

peak

bronchodilati

on.

[1][2]

Trough FEV₁

Significantly

increased vs.

placebo

Similar

increase to

FFIS

-

Maintained

bronchodilati

on over the

12-hour

dosing

interval.

[1][2]
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FVC AUC₀₋₁₂

Significantly

increased vs.

placebo

Not always

reported, but

studies show

similar trends

-

Nebulized

formoterol

improves

overall lung

volume.

[2]

Onset of

Bronchodilati

on

Median time

of 11.7

minutes (for

15% FEV₁

increase)

Rapid onset,

within

minutes

-

Both

formulations

provide rapid

symptom

relief.

[2][9]

FEV₁ AUC₀₋₁₂: Area under the curve for Forced Expiratory Volume in 1 second from 0 to 12

hours. FFIS: Formoterol Fumarate Inhalation Solution (Perforomist) FA: Formoterol Fumarate

Aerolizer (DPI)

Table 2: Patient-Reported Outcomes and Safety
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Outcome

Nebulized
Perforomist
(FFIS 20
mcg)

Formoterol
DPI (FA 12
mcg)

Placebo
Key
Findings

Citations

SGRQ Total

Score

Improvement

-4.9 vs.

placebo

(p=0.0067)

Similar

improvement

to FFIS

-

Clinically

meaningful

improvement

in quality of

life for both

active

treatments.

[2]

Rescue

Medication

Use

Significantly

reduced vs.

placebo

Similar

reduction to

FFIS

-

Both

formulations

effectively

reduced the

need for

short-acting

rescue

inhalers.

[2][9]

Adverse

Events

Profile similar

to placebo

and FA. Most

common: dry

mouth,

nausea,

insomnia.

Profile similar

to placebo

and FFIS.

-

Both

formulations

are well-

tolerated with

comparable

safety

profiles.

[1][2]

Cardiac

Safety

No significant

increase in

rate or

rhythm

disturbances

vs. placebo

or FA.

No significant

increase in

rate or

rhythm

disturbances

vs. placebo

or FFIS.

-

Extensive

cardiac

monitoring

revealed no

adverse

cardiovascula

r effects for

either

formulation.

[1][5]
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SGRQ: St. George's Respiratory Questionnaire, a measure of health-related quality of life.

Experimental Protocols
Detailed methodologies from key comparative studies are outlined below.

Protocol 1: 12-Week, Randomized, Double-Blind,
Double-Dummy Efficacy and Safety Study

Objective: To compare the efficacy and safety of nebulized formoterol fumarate (FFIS) with a

formoterol DPI (FA) and placebo in patients with COPD.[2]

Study Design: A multicenter, randomized, double-blind, double-dummy, parallel-group trial

conducted over 12 weeks.

Patient Population: 351 subjects with a clinical diagnosis of COPD, with a mean baseline

FEV₁ of 1.3 L (44% of predicted).[2]

Treatment Arms:

Perforomist (formoterol fumarate inhalation solution) 20 mcg, twice daily via nebulizer.

Foradil Aerolizer (formoterol fumarate dry powder) 12 mcg, twice daily via inhaler.

Placebo, twice daily.

Primary Efficacy Endpoint: Change from baseline in FEV₁ AUC₀₋₁₂ at the 12-week endpoint.

Secondary Efficacy Endpoints: Peak FEV₁, trough FEV₁, FVC AUC₀₋₁₂, and St. George's

Respiratory Questionnaire (SGRQ) scores.[2]

Safety Assessments: Monitoring of adverse events, vital signs, electrocardiograms (ECGs),

and clinical laboratory tests.

Protocol 2: Single-Dose, Crossover, Dose-Ranging and
Pharmacokinetic Study
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Objective: To determine the dose of nebulized formoterol (FFIS) comparable to the marketed

formoterol DPI (FA) and to establish its pharmacokinetic profile.[8]

Study Design:

Part 1 (Dose-Ranging): A single-dose, double-blind, double-dummy, 7-way crossover

study.

Part 2 (Pharmacokinetics): A single-dose, open-label, crossover study.

Patient Population:

Part 1: 47 subjects with COPD.

Part 2: 13 subjects with COPD.

Treatment Arms:

Part 1: FFIS at doses of 2.5, 5, 10, 20, and 40 mcg, FA 12 mcg, and placebo.

Part 2: FFIS at doses of 10, 20, and 244 mcg, and FA 12 mcg.

Primary Endpoints:

Part 1: FEV₁ AUC₀₋₁₂.

Part 2: Pharmacokinetic parameters (e.g., Cmax, Tmax, t₁/₂).

Key Finding: The 20 mcg dose of FFIS was found to be comparable to the 12 mcg dose of

FA in terms of bronchodilatory effect.[1][3][8]

Mandatory Visualizations
Formoterol Signaling Pathway
Formoterol is a long-acting β₂-adrenergic agonist. Its primary mechanism of action involves the

activation of β₂-adrenergic receptors on the surface of airway smooth muscle cells. This

initiates a signaling cascade that leads to bronchodilation.
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Caption: Formoterol's mechanism of action leading to bronchodilation.

Experimental Workflow: Comparative Clinical Trial
The following diagram illustrates a typical workflow for a randomized, double-dummy clinical

trial comparing nebulized and DPI formulations.
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Caption: Workflow of a double-dummy comparative efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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